Unambiguous NMR Chemical Shift Assignment of 5,5'-Dibromo-1,1'-bianthracene: A Methodological Whitepaper
Unambiguous NMR Chemical Shift Assignment of 5,5'-Dibromo-1,1'-bianthracene: A Methodological Whitepaper
Executive Summary
The structural elucidation of highly conjugated, sterically hindered polycyclic aromatic hydrocarbons (PAHs) presents a unique analytical challenge. 5,5'-dibromo-1,1'-bianthracene (CAS: 912479-44-8) is a complex architecture characterized by severe steric crowding, heavy-atom halogen effects, and restricted rotation. This whitepaper provides an in-depth, self-validating methodology for the complete 1 H and 13 C NMR assignment of this molecule. By synthesizing theoretical magnetic anisotropy with empirical 2D NMR workflows, this guide establishes a rigorous framework for researchers and drug development professionals working with functionalized bianthryls.
Structural Dynamics & Magnetic Causality
Before executing the experimental protocol, a Senior Application Scientist must define the physical chemistry dictating the nuclear magnetic resonance of the target. The NMR spectra of 5,5'-dibromo-1,1'-bianthracene are governed by three primary phenomena:
Atropisomerism and C2 Symmetry
Due to the severe steric clash between the peri-protons (H9/H9' and H2/H2') across the 1,1'-linkage, free rotation around the C1-C1' bond is prohibited at room temperature. The molecule exists as stable M and P atropisomers[1]. Because the molecule possesses C2 symmetry, the 16 total aromatic protons resolve into exactly 8 distinct proton environments , and the 28 carbons resolve into 14 distinct carbon signals .
Magnetic Anisotropy (Ring Current Effects)
The steric hindrance forces the two anthracene blades into a nearly orthogonal (~80–90°) dihedral arrangement. This geometry places the H9 meso-proton of Ring A directly into the diamagnetic shielding cone of Ring B's π -electron system. Consequently, H9 experiences a profound upfield shift (~7.20 ppm) compared to the baseline meso-protons of unsubstituted anthracene (~8.40 ppm)[2].
The Heavy Atom Effect
The substitution of bromine at the C5 position introduces a strong diamagnetic shielding effect on the C5 nucleus itself, shifting it significantly upfield in the 13 C spectrum (~121 ppm) compared to standard aromatic carbons. Conversely, the inductive electron-withdrawing nature of bromine deshields the adjacent ortho-proton (H6) and peri-proton (H10).
Predictive Chemical Shift Modeling
To establish a baseline for our self-validating experimental loop, we must first construct a predictive model of the chemical shifts based on PAH baseline data and empirical substituent effects.
Table 1: Predicted 1 H and 13 C NMR Data for 5,5'-dibromo-1,1'-bianthracene (in CDCl 3 )
| Position | 1 H Shift (δ, ppm) | Multiplicity | J (Hz) | 13 C Shift (δ, ppm) | Assignment Rationale / Key Correlations |
| C1 | - | - | - | 138.0 | Quaternary; 1,1'-linkage; HMBC from H3, H9. |
| C2 | 7.15 | dd | 8.5, 1.2 | 127.5 | Shielded by orthogonal ring; COSY to H3. |
| C3 | 7.40 | t | 8.5 | 125.0 | COSY to H2, H4; HMBC to C1. |
| C4 | 8.10 | d | 8.5 | 128.5 | NOESY to H10; COSY to H3. |
| C4a | - | - | - | 131.0 | Quaternary; HMBC from H3, H10. |
| C5 | - | - | - | 121.5 | Quaternary; Heavy atom effect (Br); HMBC from H7, H10. |
| C6 | 7.85 | d | 8.0 | 130.0 | Deshielded by Br; COSY to H7. |
| C7 | 7.35 | t | 8.0 | 126.5 | COSY to H6, H8; HMBC to C5. |
| C8 | 8.05 | d | 8.0 | 128.0 | NOESY to H9; COSY to H7. |
| C8a | - | - | - | 132.0 | Quaternary; HMBC from H9. |
| C9 | 7.20 | s | - | 124.0 | Meso; Shielded by orthogonal ring; NOESY to H8. |
| C9a | - | - | - | 130.5 | Quaternary; HMBC from H2, H4. |
| C10 | 8.60 | s | - | 127.0 | Meso; Deshielded by peri-Br; NOESY to H4 only. |
| C10a | - | - | - | 132.5 | Quaternary; HMBC from H6, H8. |
(Note: Exact experimental values may vary slightly based on concentration and exact temperature, but the relative order and topological logic remain absolute).
Experimental Protocol: The Self-Validating Workflow
To ensure absolute trustworthiness in the assignment, the following protocol relies on a closed logical loop where spatial proximity (NOESY) and scalar coupling (COSY/HMBC) must perfectly corroborate one another.
Step 1: Sample Preparation & 1D Acquisition
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Dissolve ~15 mg of the analyte in 0.6 mL of CDCl 3 . CDCl 3 is selected because it provides excellent solvation for rigid PAHs and its residual solvent peaks (7.26 ppm 1 H, 77.16 ppm 13 C) serve as a highly reliable internal reference, minimizing overlap with the critical 7.3–8.6 ppm aromatic window[3].
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Acquire data at 298K on a ≥ 500 MHz spectrometer. At 298K, the atropisomers are locked, ensuring sharp, well-resolved resonances[1].
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Acquire standard 1 H, 13 C, and DEPT-135 spectra to isolate the 6 quaternary carbons from the 8 protonated carbons.
Figure 1: Step-by-step 1D and 2D NMR acquisition workflow for structural elucidation.
Step 2: Spin System Isolation (COSY)
Utilize 1 H- 1 H COSY to map the two isolated AMX spin systems on the outer rings.
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System A : H2 (d) ↔ H3 (t) ↔ H4 (d)
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System B : H6 (d) ↔ H7 (t) ↔ H8 (d)
Step 3: Spatial Anchoring (NOESY)
At ~546 g/mol , the molecule falls into the positive NOE regime at high magnetic fields.
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The H10 Anchor : In unsubstituted anthracene, the meso-proton H10 shows NOE cross-peaks to both peri-protons (H4 and H5). However, because C5 is brominated, H10 will only show a single NOE correlation to H4 . This missing cross-peak is a critical self-validating feature that unambiguously identifies H10 and anchors Spin System A.
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The H9 Anchor : The highly shielded H9 singlet will show a strong NOE correlation to H8, anchoring Spin System B.
Step 4: Heteronuclear Mapping (HSQC & HMBC)
Once the protons are anchored, use HSQC to assign the corresponding 13 C signals for C2, C3, C4, C6, C7, C8, C9, and C10. Finally, use HMBC ( 3JCH long-range coupling) to bridge the quaternary carbons and close the logical loop.
The Self-Validating Loop
If the spatial NOESY assignments are correct, they must be mathematically corroborated by the HMBC network:
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The C1 Linkage Bridge : Both H9 (meso) and H3 (from Spin System A) must show strong 3J HMBC correlations to the same quaternary carbon at ~138.0 ppm (C1).
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The C5 Bromine Bridge : Both H10 (meso) and H7 (from Spin System B) must show strong 3J HMBC correlations to the shielded quaternary carbon at ~121.5 ppm (C5).
Figure 2: The self-validating logical loop combining spatial NOESY and scalar HMBC correlations.
By satisfying this dual-verification matrix, the assignment of 5,5'-dibromo-1,1'-bianthracene transitions from theoretical estimation to empirical certainty. This methodology ensures that any downstream functionalization or chiral resolution of the bianthryl core[4] is built upon an infallible structural foundation.
References
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NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist Organometallics (ACS Publications) URL:[Link][3]
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First-principles, density-functional theory calculations of the NMR chemical shifts for polycyclic aromatic hydrocarbons arXiv (cond-mat.mtrl-sci) URL: [Link][2]
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Synthesis of Mesodiphenylhelianthrene from 1-Aminoanthraquinone and the Structural Elucidation of Its Endoperoxide Species after Irradiation Organic Letters (ACS Publications) URL:[Link][1]
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[5]HELOL Phosphite: A Helically Grooved Sensor of Remote Chirality Journal of the American Chemical Society (ACS Publications) URL:[Link][4]
